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An Objective Comparison of Simulation Codes for Neutronics Benchmarking of Neodymium-
146

This guide provides a comparative overview of prominent simulation codes and nuclear data
libraries for benchmarking the neutronics of Neodymium-146 (Nd-146). It is intended for
researchers and scientists in nuclear physics and engineering. Neodymium isotopes are
significant fission products in nuclear reactors, and accurate simulation of their neutron
interactions is crucial for reactor design, safety, and waste management.

Introduction to Neutronics Simulation

Neutronics simulations model the transport of neutrons through materials. The accuracy of
these simulations depends on two key components: the transport code that solves the
Boltzmann transport equation (or a simplified version of it) and the nuclear data library that
provides the fundamental input parameters, such as cross-sections for neutron-nucleus
interactions. Benchmarking these simulations involves comparing their results with
experimental data to validate their accuracy.
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Key Monte Carlo Simulation Codes

Several Monte Carlo codes are widely used for neutron transport simulations. These codes
simulate the individual histories of a large number of neutrons and use statistical methods to
estimate macroscopic quantities. The most common codes for this type of analysis are
MCNP®, Serpent, and Geant4.
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Evaluated Nuclear Data Libraries for Neodymium-
146

The choice of the nuclear data library is as critical as the choice of the simulation code. These
libraries contain evaluated data for neutron cross-sections, angular distributions, and energy
spectra of secondary particles. Several major libraries are available, each with its own

evaluations for Nd-146.
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Experimental Data for Neodymium-146

Experimental data is the cornerstone of benchmarking. For Nd-146, neutron capture cross-
section data is a key parameter for validation.

Experimental Neutron Capture Cross-Sections for Nd-
146

The following table summarizes experimental data for the neutron radiative capture cross-
sections of Nd-146 in the energy range of 0.5 to 2.2 MeV.[26]
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JENDL-4.0 Calculated Cross-Sections for Nd-146 at
300K
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This table presents calculated cross-section values from the JENDL-4.0 library for various
neutron-induced reactions on Nd-146.[27]
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Experimental Protocols

A common method for measuring neutron capture cross-sections is the activation method.[26]
A general protocol for this technique is as follows:

Sample Preparation: Enriched isotopic samples of Nd-146 are prepared.

« Irradiation: The samples are irradiated with a neutron beam. For the energy range of 0.5 to
2.2 MeV, neutrons can be produced from the 3H(p,n)3He reaction using a Van de Graaff
accelerator.[26]

o Reference Reactions: The measurements are typically made relative to well-known standard
reactions, such as °’Au(n,y)1°8Au.[26]

» Activity Measurement: After irradiation, the gamma activity of the decay of the product
nucleus (in this case, 1#/Nd) is measured using a high-resolution gamma-ray spectrometer.

o Cross-Section Calculation: The capture cross-section is then calculated based on the
measured activity, the neutron flux (determined from the reference reaction), and the number
of target nuclei in the sample.

Benchmarking Workflow

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://wwwndc.jaea.go.jp/cgi-bin/Tab80WWW.cgi?/data/JENDL/JENDL-4-prc/intern/Nd146.intern
https://www.benchchem.com/product/b095460?utm_src=pdf-body-href
https://inis.iaea.org/records/1ngnb-mfk29
https://inis.iaea.org/records/1ngnb-mfk29
https://inis.iaea.org/records/1ngnb-mfk29
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The process of benchmarking a simulation code for a specific nuclide like Nd-146 involves a
systematic comparison of simulated results with experimental data.
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Caption: Workflow for benchmarking neutronics simulation codes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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